Cas no 5400-77-1 (Benzenamine,2,6-diiodo-3-methyl-4-nitro-)
5400-77-1 structure
Product Name:Benzenamine,2,6-diiodo-3-methyl-4-nitro-
CAS No:5400-77-1
MF:C7H6I2N2O2
MW:403.943686008453
CID:374339
PubChem ID:223133
Update Time:2025-04-19
Benzenamine,2,6-diiodo-3-methyl-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,2,6-diiodo-3-methyl-4-nitro-
- 2,6-diiodo-3-methyl-4-nitroaniline
- 2,6-diiodo-3-methyl-4-nitro-aniline
- 2,6-Diiodo-4-nitro-m-toluidine
- 2,6-Dijod-3-methyl-4-nitro-anilin
- 2.4-Dijod-6-nitro-3-amino-toluol
- AC1L5CBT
- AC1Q4PDY
- AR-1D4915
- CTK4J9294
- m-Toluidine, 2,6-diiodo-4-nitro-
- NIOSH
- NSC10382
- XU5796000
- NIOSH/XU5796000
- NSC-10382
- AKOS024431952
- 5400-77-1
- XU57960000
- DTXSID30278871
-
- Inchi: 1S/C7H6I2N2O2/c1-3-5(11(12)13)2-4(8)7(10)6(3)9/h2H,10H2,1H3
- InChI Key: PVERXMYYYHZCHE-UHFFFAOYSA-N
- SMILES: IC1=C(C(=CC(=C1C)[N+](=O)[O-])I)N
Computed Properties
- Exact Mass: 403.85098
- Monoisotopic Mass: 403.852
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- Density: 2.463
- Boiling Point: 424.6°Cat760mmHg
- Flash Point: 210.6°C
- Refractive Index: 1.762
- PSA: 69.16
- LogP: 3.79900
Benzenamine,2,6-diiodo-3-methyl-4-nitro- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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